![molecular formula C7H3BrClFN2 B1383833 2-Bromo-5-chloro-7-fluoro-1H-benzimidazole CAS No. 1388024-32-5](/img/structure/B1383833.png)
2-Bromo-5-chloro-7-fluoro-1H-benzimidazole
Overview
Description
Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole . It is a common motif in many pharmaceuticals and therapeutic drugs due to its biological activity .
Molecular Structure Analysis
The benzimidazole core has a five-membered ring fused to a six-membered ring. In “2-Bromo-5-chloro-7-fluoro-1H-benzimidazole”, there are halogen substitutions at the 2nd, 5th, and 7th positions of the benzimidazole core .Chemical Reactions Analysis
Benzimidazole compounds can undergo a variety of chemical reactions, particularly at their nitrogen atoms or at positions activated by the nitrogen atoms . The specific reactivity of “this compound” would depend on the specific conditions and reagents used.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Benzimidazole derivatives generally have high thermal stability and good resistance to oxidation and hydrolysis . The specific properties of “this compound” are not available in the literature I have access to.Scientific Research Applications
Synthesis and Antiviral Activity
- Fluorosugar analogues of benzimidazole nucleosides, including derivatives of 2-bromo-5-chloro-7-fluoro-1H-benzimidazole, have been synthesized for potential antiviral applications. These derivatives show promise in enhancing the glycosidic bond stability, which is crucial in antiviral efficacy (Gudmundsson, Freeman, Drach, & Townsend, 2000).
Antimicrobial Activity
- Benzimidazole derivatives, including this compound, have been investigated for their antimicrobial properties. Studies have shown selective antibacterial activity, particularly against Staphylococcus epidermidis, suggesting potential applications in treating bacterial infections (Tavman, Boz, & Birteksöz, 2010).
Applications in Anti-HCMV and Anti-HIV Therapies
- Derivatives of this compound have been evaluated for their effectiveness against human cytomegalovirus (HCMV) and HIV. These compounds demonstrated potential in inhibiting HCMV replication and some activity against HIV, indicating their usefulness in developing new antiviral therapies (Porcari, Devivar, Kucera, Drach, & Townsend, 1998).
Antiprotozoal Potential
- The synthesis and testing of chloro-, bromo-, and methyl-analogues of 1H-benzimidazole, including this compound, have demonstrated efficacy against the protozoa Acanthamoeba castellanii. These findings suggest the potential use of these compounds in treating protozoal infections (Kopanska et al., 2004).
Antioxidant Activity
- Research on 2-substituted-5-nitro benzimidazole derivatives, which include this compound, has highlighted their notable antioxidant activities. This suggests potential applications in developing antioxidant therapies (Archie et al., 2016).
Mechanism of Action
Safety and Hazards
The safety and hazards associated with a compound depend on its specific physical and chemical properties. Some benzimidazole compounds may be harmful if swallowed or if they come into contact with the skin . The specific safety and hazard information for “2-Bromo-5-chloro-7-fluoro-1H-benzimidazole” is not available in the literature I have access to.
Future Directions
properties
IUPAC Name |
2-bromo-6-chloro-4-fluoro-1H-benzimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClFN2/c8-7-11-5-2-3(9)1-4(10)6(5)12-7/h1-2H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOXBCFHGTWKOBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1NC(=N2)Br)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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